(R)-Methyl 2-(1-((2-amino-5-bromopyridin-3-yl)oxy)ethyl)-4-fluorobenzoate

Specification

• CAS No.: 1454848-00-0
• Molecular Formula: C15H14BrFN2O3
• Molecular Weight: 369.18 g/mol
• IUPAC Name: methyl 2-[(1R)-1-(2-amino-5-bromopyridin-3-yl)oxyethyl]-4-fluorobenzoate
• Standard InChI: InChI=1S/C15H14BrFN2O3/c1-8(22-13-5-9(16)7-19-14(13)18)12-6-10(17)3-4-11(12)15(20)21-2/h3-8H,1-2H3,(H2,18,19)/t8-/m1/s1
• Standard InChI Key: NEXBDDSPNVIGGI-MRVPVSSYSA-N
• Isomeric SMILES: C[C@H](C1=C(C=CC(=C1)F)C(=O)OC)OC2=C(N=CC(=C2)Br)N
• SMILES: CC(C1=C(C=CC(=C1)F)C(=O)OC)OC2=C(N=CC(=C2)Br)N
• Canonical SMILES: CC(C1=C(C=CC(=C1)F)C(=O)OC)OC2=C(N=CC(=C2)Br)N

Introduction

(R)-Methyl 2-(1-((2-amino-5-bromopyridin-3-yl)oxy)ethyl)-4-fluorobenzoate is a complex organic compound with a specific stereochemistry, indicated by the "(R)" configuration. This compound is part of a broader class of benzoates, which are esters of benzoic acid. It is characterized by its unique structural features, including a pyridine ring and a fluorinated benzene ring, making it a valuable intermediate in pharmaceutical and chemical synthesis.

Synthesis and Applications

The synthesis of (R)-Methyl 2-(1-((2-amino-5-bromopyridin-3-yl)oxy)ethyl)-4-fluorobenzoate typically involves complex organic reactions, including esterification and etherification steps. This compound is likely used as an intermediate in the production of pharmaceuticals or other fine chemicals due to its unique structural features.

Hazard Statements

• H302: Harmful if swallowed.

• H315: Causes skin irritation.

• H319: Causes serious eye irritation.

• H335: May cause respiratory irritation.

Precautionary Statements

• P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

• P280: Wear protective gloves/protective clothing/eye protection/face protection.

• P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel unwell.

• P302+P352: IF ON SKIN: Wash with plenty of soap and water.

• P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.

Suppliers and Availability

This compound is available from various suppliers, including MolCore and ChemicalBook, which list multiple manufacturers and suppliers globally. It is often provided with a purity of at least 98%.